Cas no 497098-71-2 (Heptanedioic acid,2-amino-6-[bis[(1,1-dimethylethoxy)carbonyl]amino]-,7-(1,1-dimethylethyl) 1-ethyl ester, (2R,6S)-)

Heptanedioic acid,2-amino-6-[bis[(1,1-dimethylethoxy)carbonyl]amino]-,7-(1,1-dimethylethyl) 1-ethyl ester, (2R,6S)- structure
497098-71-2 structure
Product Name:Heptanedioic acid,2-amino-6-[bis[(1,1-dimethylethoxy)carbonyl]amino]-,7-(1,1-dimethylethyl) 1-ethyl ester, (2R,6S)-
CAS No:497098-71-2
MF:C23H42N2O8
MW:474.58818769455
CID:1530636
Update Time:2024-08-24

Heptanedioic acid,2-amino-6-[bis[(1,1-dimethylethoxy)carbonyl]amino]-,7-(1,1-dimethylethyl) 1-ethyl ester, (2R,6S)- Chemical and Physical Properties

Names and Identifiers

    • Heptanedioic acid,2-amino-6-[bis[(1,1-dimethylethoxy)carbonyl]amino]-,7-(1,1-dimethylethyl) 1-ethyl ester, (2R,6S)-
    • Heptanedioic acid, 2-amino-6-[bis[(1,1-dimethylethoxy)carbonyl]amino]-, 7-(1,1-dimethylethyl) 1-ethyl ester, (2R,6S)-
    • Inchi: 1S/C23H42N2O8/c1-11-30-17(26)15(24)13-12-14-16(18(27)31-21(2,3)4)25(19(28)32-22(5,6)7)20(29)33-23(8,9)10/h15-16H,11-14,24H2,1-10H3/t15-,16+/m1/s1
    • InChI Key: KKDGWVQDSCBLJN-CVEARBPZSA-N
    • SMILES: C(OCC)(=O)[C@H](N)CCC[C@H](N(C(OC(C)(C)C)=O)C(OC(C)(C)C)=O)C(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 474.29426

Experimental Properties

  • Density: 1.093±0.06 g/cm3(Predicted)
  • Boiling Point: 513.5±60.0 °C(Predicted)
  • PSA: 134.46
  • pka: 7.78±0.35(Predicted)

Heptanedioic acid,2-amino-6-[bis[(1,1-dimethylethoxy)carbonyl]amino]-,7-(1,1-dimethylethyl) 1-ethyl ester, (2R,6S)- Related Literature

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